N-(4-Nitrobenzoyl)-L-glutamic acid diethyl ester
Overview
Description
“N-(4-Nitrobenzoyl)-L-glutamic acid diethyl ester” is a complex organic compound. It likely contains a nitrobenzoyl group (a benzene ring with a nitro group and a carbonyl group), an L-glutamic acid moiety (an amino acid), and a diethyl ester group .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex, given the presence of multiple functional groups. The nitrobenzoyl group would contribute a benzene ring, the L-glutamic acid would add an amino acid structure, and the diethyl ester group would add an ester linkage .
Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the nitro group could be reduced, or the ester could be hydrolyzed .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, compounds with nitrobenzoyl groups often have strong electron-withdrawing effects . The presence of an ester could make the compound susceptible to reactions like hydrolysis .
Scientific Research Applications
Synthesis in Anticancer Agents
N-(4-Nitrobenzoyl)-L-glutamic acid diethyl ester has been utilized in the synthesis of anticancer agents. A study outlines a new synthetic method for an intermediate of methotrexate, a widely known anticancer drug. This process involves the condensation of p-nitrobenzoyl chloride with diethyl-L-glutamate, followed by Fischer esterification reaction with ethanol. The resultant product plays a crucial role in the formation of methotrexate diethylester (Yu Euy Kyung & Ryu Seoung Ryuall, 1993).
Derivative Synthesis for Biological Testing
Another study discusses the synthesis of N-[4-(2-Naphthyl)]- and N-[4-(2-thienyl)methylaminobenzoyl]-dl-glutamic acids from halogen derivatives for biological testing. These derivatives, synthesized using diethyl p-aminobenzoyl-dl-glutamate, are significant for various biological applications (S. L. Gurina et al., 1968).
Heterocyclic Bioisosteres of Excitatory Amino Acid Antagonists
A series of heterocyclic analogues of glutamic acid diethyl ester, an antagonist at central excitatory amino acid receptors, were synthesized and tested. These studies contribute significantly to understanding the pharmacology of excitatory amino acids (U. Madsen et al., 1990).
Chiral Stationary Phase Preparation in HPLC
In high-performance liquid chromatography (HPLC), poly(L-glutamic acid ethyl ester) has been synthesized and used to prepare a chiral stationary phase. This application is critical for separating enantiomers and isomers in analytical chemistry (Yang Can-y, 2014).
Development of Organogels
New L-glutamic acid-based dendritic compounds were designed, including N-(2-naphthacarbonyl)-L-glutamic acid diethyl ester. This compound was used in the formation of stable gels in various solvents, contributing to the field of supramolecular organogel systems (Yuangang Li et al., 2007).
Mechanism of Action
Future Directions
properties
IUPAC Name |
diethyl (2S)-2-[(4-nitrobenzoyl)amino]pentanedioate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O7/c1-3-24-14(19)10-9-13(16(21)25-4-2)17-15(20)11-5-7-12(8-6-11)18(22)23/h5-8,13H,3-4,9-10H2,1-2H3,(H,17,20)/t13-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTQQWHKIMACEHP-ZDUSSCGKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)CC[C@@H](C(=O)OCC)NC(=O)C1=CC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801264988 | |
Record name | 1,5-Diethyl N-(4-nitrobenzoyl)-L-glutamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801264988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
352.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7148-24-5 | |
Record name | 1,5-Diethyl N-(4-nitrobenzoyl)-L-glutamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7148-24-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,5-Diethyl N-(4-nitrobenzoyl)-L-glutamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801264988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl N-(4-nitrobenzoyl)-L-glutamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.695 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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